Cas no 435341-93-8 (3-Furancarboxylic acid,4-(aminomethyl)-2,5-dimethyl-, hydrochloride (1:1))

• Product Name: 3-Furancarboxylic acid,4-(aminomethyl)-2,5-dimethyl-, hydrochloride (1:1)
• CAS No: 435341-93-8
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 331203
• PubChem ID: 686825
• Update Time: 2025-06-22

3-Furancarboxylic acid,4-(aminomethyl)-2,5-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,4-(aminomethyl)-2,5-dimethyl-, hydrochloride (1:1)
• 4-(aminomethyl)-2,5-dimethylfuran-3-carboxylic acid
• 4-AMINOMETHYL-2,5-DIMETHYL-FURAN-3-CARBOXYLIC ACID
• 4-Aminomethyl-2,5-dimethyl-furan-3-carboxylic acidhydrochloride
• 4-(AMINOMETHYL)-2,5-DIMETHYL-3-FUROIC ACID
• SCHEMBL18901148
• AKOS000300577
• TimTec1_004643
• DTXSID40350718
• 4-(aminomethyl)-2,5-dimethyl-furan-3-carboxylic acid
• Oprea1_774507
• YOCHMFNEBPNGTF-UHFFFAOYSA-N
• 524052-51-5
• 4-(aminomethyl)-2,5-dimethylfuran-3-carboxylicacid
• Furan-3-carboxylic acid, 4-aminomethyl-2,5-dimethyl-
• HMS1547D01
• 435341-93-8

• MDL： MFCD06799743
• Inchi： 1S/C8H11NO3/c1-4-6(3-9)7(8(10)11)5(2)12-4/h3,9H2,1-2H3,(H,10,11)
• InChI Key： YOCHMFNEBPNGTF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C(CN)=C1C

Computed Properties

• Exact Mass: 169.07400
• Monoisotopic Mass: 169.073893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9
• XLogP3: -2.1

Experimental Properties

• Density: 1.232
• Boiling Point: 293.5°Cat760mmHg
• Flash Point: 131.3°C
• Refractive Index: 1.547
• PSA: 76.46000
• LogP: 1.75360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 3-Furancarboxylic acid,4-(aminomethyl)-2,5-dimethyl-, hydrochloride (1:1)

Introduction to 3-Furancarboxylic Acid, 4-(Aminomethyl)-2,5-Dimethyl-, Hydrochloride (1:1)

The compound with CAS No. 435341-93-8, commonly referred to as 3-Furancarboxylic acid, 4-(aminomethyl)-2,5-dimethyl-, hydrochloride (1:1), is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring with carboxylic acid and amino functionalities. The presence of the hydrochloride salt indicates its potential for use in pharmaceutical applications, where such salts are often employed to enhance solubility and stability.

Furan derivatives have long been of interest to chemists due to their aromatic properties and versatility in chemical reactions. The 4-(aminomethyl)-2,5-dimethyl substitution pattern on the furan ring adds further complexity and functionality to this molecule. Recent studies have highlighted the importance of such substitutions in modulating the biological activity of furan-based compounds. For instance, the amino group can act as a nucleophile in various biochemical reactions, while the methyl groups may influence the molecule's lipophilicity and bioavailability.

One of the most promising areas of research involving this compound is its potential application in drug development. The hydrochloride salt form suggests that this compound may be used as a precursor or intermediate in synthesizing bioactive molecules. Recent advancements in medicinal chemistry have emphasized the role of such intermediates in designing drugs with improved pharmacokinetic profiles. For example, the ability to fine-tune the molecule's solubility and absorption characteristics makes it a valuable tool in drug delivery systems.

In addition to its pharmaceutical applications, 3-Furancarboxylic acid, 4-(aminomethyl)-2,5-dimethyl-, hydrochloride (1:1) has also been explored in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to conduct electricity and emit light could be harnessed for efficient energy conversion.

The synthesis of this compound involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent functionalization steps. Recent innovations in catalytic methods have made these reactions more efficient and environmentally friendly. For instance, the use of palladium catalysts has enabled selective transformations that minimize side reactions and improve yield.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming the structure of this compound. These techniques provide detailed insights into the molecular architecture and help validate the purity of synthesized samples. Furthermore, computational chemistry tools have been employed to predict the compound's reactivity and stability under various conditions.

Looking ahead, the continued exploration of 3-Furancarboxylic acid, 4-(aminomethyl)-2,5-dimethyl-, hydrochloride (1:1) holds great promise for advancing both fundamental and applied sciences. Its role as a versatile building block in organic synthesis positions it as a key player in developing novel materials and therapeutic agents. As research progresses, we can expect new discoveries that further elucidate its properties and expand its applications across diverse fields.